Cas no 117594-19-1 (1H-1,2,4-Triazole, 3,5-bis(4-bromophenyl)-1-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 3,5-bis(4-bromophenyl)-1-phenyl-
• CAS No: 117594-19-1
• MF: C₂₀H₁₃Br₂N₃
• MW: 455.145322561264
• CID: 1207120
• PubChem ID: 394811
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3,5-bis(4-bromophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,5-bis(4-bromophenyl)-1-phenyl-
• 3,5-bis(4-bromophenyl)-1-phenyl-1,2,4-triazole
• NSC-698613
• 117594-19-1
• NSC698613
• SCHEMBL13921788
• NCI60_035310
• CHEMBL1984631
• 3,5-Bis(4-bromophenyl)-1-phenyl-1H-1,2,4-triazole
• DTXSID70327877

• Inchi： 1S/C20H13Br2N3/c21-16-10-6-14(7-11-16)19-23-20(15-8-12-17(22)13-9-15)25(24-19)18-4-2-1-3-5-18/h1-13H
• InChI Key： HKDVNJUSVLHBGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(C2C=CC(=CC=2)Br)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 452.94769
• Monoisotopic Mass: 452.94762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71